Cas no 100831-28-5 (2H-1,4-Benzothiazin-3(4H)-one, 5-methyl-)

• Product Name: 2H-1,4-Benzothiazin-3(4H)-one, 5-methyl-
• CAS No: 100831-28-5
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 3551450
• PubChem ID: 20871796
• Update Time: 2025-04-22

2H-1,4-Benzothiazin-3(4H)-one, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 5-methyl-
• 100831-28-5
• 5-methyl-2H-1,4-benzothiazin-3(4H)-one
• AKOS005132868
• 5-Methyl-2H-benzo[b][1,4]thiazin-3(4H)-one

• Inchi： 1S/C9H9NOS/c1-6-3-2-4-7-9(6)10-8(11)5-12-7/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： ZBVNTKPPYLNWHH-UHFFFAOYSA-N
• SMILES： S1CC(NC2C(C)=CC=CC1=2)=O

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines